Methyl 1-(isoquinolin-1-yl)-1H-pyrrole-3-carboxylate

• CAS No.: 649727-07-1
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol
• IUPAC Name: methyl 1-isoquinolin-1-ylpyrrole-3-carboxylate
• InChI: InChI=1S/C15H12N2O2/c1-19-15(18)12-7-9-17(10-12)14-13-5-3-2-4-11(13)6-8-16-14/h2-10H,1H3
• InChI Key: JHCOCPDDKLSXHB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C=C1)C2=NC=CC3=CC=CC=C32

Description

Methyl 1-(isoquinolin-1-yl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.04 g (7.5 mmol) of potassium carbonate are added at 20° C. under an argon atmosphere to 0.376 g (3 mmol) of 3-methoxycarbonyl-1H-pyrrole and 0.49 g (3 mmol) of 1-chloroisoquinoline dissolved in 6 mL of dimethyl sulphoxide. After stirring at 100° C. for 22 hours, the reaction mixture is poured into 15 mL of water and is then allowed to crystallise for 1 hour at 20° C. After filtering the reaction mixture and air-drying the solid residue, 0.67 g of 3-methoxycarbonyl-1-(isoquinol-1-yl)-1H-pyrrole is obtained in the form of a beige-coloured solid melting at 86° C. Mass spectrum (EI): m/e 252 (M+.), m/e 221.